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Compound of Interest

Compound Name:
2,4-Difluoro-1-

(methoxymethoxy)benzene

CAS No.: 210350-62-2

Cat. No.: B3115640

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Difluoro-1-(methoxymethoxy)benzene is a fluorinated aromatic compound of increasing

interest in the fields of medicinal chemistry and materials science. The presence of two fluorine

atoms on the benzene ring significantly alters the molecule's electronic properties, lipophilicity,

and metabolic stability, making it a valuable building block for the synthesis of novel

pharmaceutical candidates and advanced materials. The methoxymethyl (MOM) ether group

serves as a common and versatile protecting group for phenols, allowing for selective reactions

at other positions of the molecule. This guide provides a comprehensive overview of the

physical properties, synthesis, and potential applications of this compound, with a focus on

practical insights for laboratory use.

Physicochemical Properties
Experimentally determined physical properties for 2,4-Difluoro-1-(methoxymethoxy)benzene
are not readily available in the public domain. Therefore, the following table presents a
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combination of basic molecular information and computationally predicted physical properties

to guide researchers in its handling and application.

Property Value Source

Molecular Formula C₈H₈F₂O₂

Molecular Weight 174.14 g/mol

CAS Number 210350-62-2

Predicted Boiling Point 195-205 °C (Predicted)

Predicted Density 1.25 ± 0.1 g/cm³ (Predicted)

Predicted Refractive Index 1.47 - 1.49 (Predicted)

Predicted Solubility

Soluble in common organic

solvents (e.g.,

dichloromethane, ethyl

acetate, THF). Insoluble in

water.

(Predicted)

Appearance

Likely a colorless to pale

yellow liquid at room

temperature.

(Inferred from similar

compounds)

Synthesis of 2,4-Difluoro-1-
(methoxymethoxy)benzene
The most direct and common method for the synthesis of 2,4-Difluoro-1-
(methoxymethoxy)benzene is the protection of the hydroxyl group of 2,4-difluorophenol with a

methoxymethyl (MOM) group. This reaction is typically carried out using methoxymethyl

chloride (MOM-Cl) or dimethoxymethane in the presence of a base.

Experimental Protocol: Methoxymethylation of 2,4-
Difluorophenol
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This protocol is a standard procedure for the methoxymethylation of phenols and is expected to

be effective for the synthesis of the title compound.[1][2]

Materials:

2,4-Difluorophenol

Methoxymethyl chloride (MOM-Cl) or Dimethoxymethane

A non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA) or Sodium Hydride (NaH))

Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or

Acetonitrile)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Deionized water

Procedure:

Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve 2,4-difluorophenol (1.0 equivalent) in the chosen anhydrous solvent.

Deprotonation: Cool the solution to 0 °C in an ice bath. Add the base (1.1-1.5 equivalents)

portion-wise, ensuring the temperature remains low. If using NaH, allow the mixture to stir

until hydrogen evolution ceases.

Addition of MOM Reagent: Slowly add methoxymethyl chloride (1.1-1.2 equivalents)

dropwise to the reaction mixture. If using dimethoxymethane, an acid catalyst may be

required.

Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor

the reaction progress by thin-layer chromatography (TLC).
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Work-up: Upon completion, quench the reaction by the slow addition of water or saturated

aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and

extract with an organic solvent (e.g., ethyl acetate or diethyl ether).

Purification: Wash the combined organic layers with water and brine. Dry the organic layer

over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. The

crude product can be purified by flash column chromatography on silica gel.

Preparation Reaction Work-up & Purification

Dissolve 2,4-Difluorophenol
in anhydrous solvent

Deprotonation with base
at 0 °C

Inert atmosphere Add Methoxymethyl Chloride Stir at room temperature Quench with water or NaHCO₃
Monitor by TLC Extract with organic solvent Wash, dry, and concentrate Purified 2,4-Difluoro-1-

(methoxymethoxy)benzene

Click to download full resolution via product page

Caption: Synthetic workflow for 2,4-Difluoro-1-(methoxymethoxy)benzene.

Applications in Research and Drug Development
The unique properties imparted by the fluorine atoms make 2,4-Difluoro-1-
(methoxymethoxy)benzene a valuable intermediate in several areas of chemical research:

Medicinal Chemistry: The difluoro substitution pattern can enhance the binding affinity of a

drug candidate to its target protein through favorable electrostatic interactions. Furthermore,

the C-F bond is highly stable to metabolic degradation, which can improve the

pharmacokinetic profile of a drug. The MOM group allows for the temporary masking of the

phenolic hydroxyl group, enabling synthetic transformations at other sites of a more complex

molecule.

Agrochemicals: Similar to pharmaceuticals, the introduction of fluorine atoms can enhance

the efficacy and metabolic stability of pesticides and herbicides.

Materials Science: Fluorinated aromatic compounds are used in the synthesis of polymers

with specialized properties, such as high thermal stability, chemical resistance, and low

surface energy.
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Safety and Handling
As no specific safety data sheet is widely available for 2,4-Difluoro-1-
(methoxymethoxy)benzene, a cautious approach based on the known hazards of its

constituent parts and related compounds is essential.

General Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal

protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves.[3][4]

Hazards of Precursors and Related Compounds:

2,4-Difluorophenol: Is a corrosive and toxic solid. Avoid inhalation, ingestion, and skin

contact.

Methoxymethyl chloride (MOM-Cl): Is a known human carcinogen and should be handled

with extreme caution.[5] Safer alternatives like dimethoxymethane with an acid catalyst

are often preferred.

Methoxymethyl ethers: Can form explosive peroxides upon prolonged storage, especially

if exposed to air and light. It is advisable to test for peroxides before use and to store the

compound in a cool, dark place under an inert atmosphere.[6]

Fire Safety: The compound is likely a combustible liquid. Keep away from open flames,

sparks, and other ignition sources. Use appropriate fire extinguishing media such as carbon

dioxide, dry chemical powder, or alcohol-resistant foam.

Personal Protective Equipment Handling Procedures Storage

Safety Goggles Lab Coat Chemical-Resistant Gloves Work in a Fume Hood Ensure Good Ventilation Avoid Ignition Sources Cool, Dark Place Under Inert Atmosphere Check for Peroxides

PPE Handling Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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